Cas no 2229215-94-3 (tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate
• CAS No: 2229215-94-3
• MF: C₁₁H₁₃F₂N₃O₃
• MW: 273.23602938652
• CID: 6250617
• PubChem ID: 165622618
• Update Time: 2025-06-14

tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate
• 2229215-94-3
• EN300-1882129
• tert-butyl N-[5-(2,2-difluoroacetyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C11H13F2N3O3/c1-11(2,3)19-10(18)16-9-14-4-6(5-15-9)7(17)8(12)13/h4-5,8H,1-3H3,(H,14,15,16,18)
• InChI Key： FZMOYBCQQSQDCF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC(=NC=1)NC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 273.09249761g/mol
• Monoisotopic Mass: 273.09249761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.2Ų

Additional information on tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate (CAS No. 2229215-94-3): Properties, Applications, and Industry Insights

The compound tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate (CAS No. 2229215-94-3) is a specialized pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroacetyl and tert-butyl carbamate moieties, make it a valuable intermediate in the synthesis of bioactive molecules. This article delves into its chemical properties, synthetic pathways, and emerging applications, while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate belongs to the class of heterocyclic compounds, which are widely explored for their bioactivity. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, traits highly sought after in modern drug design. Researchers frequently investigate its role in modulating enzyme interactions, particularly in kinase inhibition—a hot topic in oncology and inflammation research. Recent studies highlight its potential as a scaffold for targeted therapies, aligning with the growing demand for precision medicine.

From a synthetic perspective, this compound is typically prepared via multistep organic reactions, including nucleophilic substitution and carbamate formation. Innovations in catalytic methods and solvent-free synthesis have improved its production efficiency, reflecting the industry’s shift toward sustainable chemistry. Environmental concerns and regulatory pressures have spurred interest in atom-economical processes, making this compound a case study for green synthesis optimization.

The applications of CAS No. 2229215-94-3 extend beyond pharmaceuticals. In agrochemicals, its pyrimidine core is leveraged to develop novel crop protection agents, addressing global challenges like pest resistance and food security. Its compatibility with bioconjugation techniques also opens doors in diagnostic probe development, a field gaining traction with advancements in molecular imaging.

Market trends indicate rising demand for high-purity intermediates like this compound, driven by the expansion of contract research organizations (CROs) and generic drug manufacturing. Analysts attribute this growth to the patent cliff phenomenon and increased R&D outsourcing. Furthermore, the integration of machine learning in compound screening has accelerated its adoption in virtual libraries, a topic frequently searched by chemists exploring computational chemistry tools.

Quality control of tert-butyl N-5-(2,2-difluoroacetyl)pyrimidin-2-ylcarbamate relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry. Regulatory compliance, particularly with ICH guidelines, ensures its suitability for GMP manufacturing. These aspects are critical for laboratories aiming to meet FDA or EMA standards, a common query among quality assurance professionals.

In conclusion, CAS No. 2229215-94-3 exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug discovery, agrochemicals, and material science underscores its importance. As industries prioritize sustainability and digital transformation, this compound will likely remain a focal point for research and commercial development.